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Compound of Interest

Compound Name: 3-Chloro-2-nitropyridine

Cat. No.: B1348776

Essential Safety and Handling Guide for 3-
Chloro-2-nitropyridine

This guide provides immediate and essential safety protocols for laboratory professionals
handling 3-Chloro-2-nitropyridine. It outlines the necessary personal protective equipment
(PPE), step-by-step handling procedures, and disposal plans to ensure the safety of
researchers, scientists, and drug development professionals.

Physicochemical and Hazard Information

A summary of the key physical, chemical, and hazard properties of 3-Chloro-2-nitropyridine is
provided below.
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Property Value
CAS Number 54231-32-2
Molecular Formula C5H3CIN202
Molecular Weight 158.54 g/mol
Light yellow to yellow to green powder to
Appearance
crystal[1]
Melting Point 88.0 t0 93.0 °C[1]
N Soluble in methanol, acetone, and methylene
Solubility

chloride. Insoluble in water.[2]

Hazard Statements

H302: Harmful if swallowed.[1][3] H312: Harmful
in contact with skin.[1] H315: Causes skin
irritation.[3] H319: Causes serious eye irritation.
[3] H332: Harmful if inhaled.[1] H335: May

cause respiratory irritation.[3]

Signal Word

Warning|[3]

Personal Protective Equipment (PPE) Requirements

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety when handling 3-Chloro-2-nitropyridine.
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PPE Category Specification

Weatr tightly fitting safety goggles with side-
) shields conforming to EN 166 (EU) or NIOSH
Eye and Face Protection ) ) -
(US).[4] A face shield should be worn in addition

to goggles when there is a splash hazard.[5]

Wear appropriate protective gloves to prevent

skin exposure.[2][3] Handle with gloves, which
Skin Protection must be inspected prior to use.[4] Wear

impervious, fire/flame resistant clothing and lab

coats.[4][5] Closed-toe shoes are required.[5]

Use a NIOSH or European Standard EN 149
approved respirator when necessary, especially
) ) if exposure limits are exceeded or irritation is
Respiratory Protection ] o
experienced.[2][3][4] For emergency situations,
a full-face respirator or self-contained breathing

apparatus (SCBA) may be required.[2]

Experimental Protocol: Safe Handling of 3-Chloro-2-
nitropyridine

The following step-by-step guide details the safe handling procedures for 3-Chloro-2-
nitropyridine in a laboratory setting.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the handling area.[6] Local exhaust ventilation is preferred.[2]

[3]

 Verify that eyewash stations and safety showers are in close proximity to the workstation.[2]

[31[7]
e Set up a designated risk-elimination area and emergency exits.[6]

 Inspect all PPE for integrity before use.
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. Handling the Compound:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][3]

Do not eat, drink, or smoke when using this product.[1][2][3]

Wash hands and any exposed skin thoroughly after handling.[2][3][7][8]
Use only outdoors or in a well-ventilated area.[1][2][3]

Keep the container tightly closed when not in use.[2][3][7]

Store in a locked-up, cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[2][3][7]

. Spill and Emergency Procedures:

Spill: In case of a spill, shut off all possible sources of ignition.[2][3] Clear the area of
personnel and move upwind.[2][3] Wear appropriate PPE, including respiratory protection.[2]
[3] Contain the spill with sand, earth, or vermiculite.[2] Collect the recoverable product into
labeled containers for disposal.[2][3]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[2][7][8] Remove
contact lenses if present and easy to do. Continue rinsing.[2][7][8] If eye irritation persists,
get medical advice/attention.[2][3][8]

Skin Contact: If on skin, wash with plenty of soap and water.[1][2][7][8] If skin irritation
occurs, get medical advice/attention.[3][8] Take off contaminated clothing and wash it before
reuse.[3]

Inhalation: If inhaled, remove the person to fresh air and keep comfortable for breathing.[1]
[8] Call a POISON CENTER or doctor/physician if you feel unwell.[1][3][8]

Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[1][2]
[3] Rinse mouth.[1][2][3]

. Disposal Plan:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.tcichemicals.com/IN/en/p/C1765
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.tcichemicals.com/IN/en/p/C1765
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109741000&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/C1765
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109741000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109741000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC109741000&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/C1765
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64634&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109741000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC109741000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.tcichemicals.com/IN/en/p/C1765
https://www.fishersci.com/store/msds?partNumber=AC109741000&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/C1765
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC109741000&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/C1765
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.tcichemicals.com/IN/en/p/C1765
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁcpkeAI\‘:iltalt:i]lgy Sltjrilcineg

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[1][2][3][8]

» Do not release into the environment.[2][7]
o Contaminated packaging should be treated as the product itself.
Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3-Chloro-2-

nitropyridine, from preparation to disposal.
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Workflow for Safe Handling of 3-Chloro-2-nitropyridine

1. Preparation

Prepare Ventilated Area

:

Check Eyewash & Shower

;

Don Appropriate PPE

2. Han%ling

Weigh & Transfer

/
//
/ //
, /
s /
/
/
/
/
/
/

. \ N
Conduct Experiment | | Y N
\
Store Securely Personal Exposure

3. Cleanup|& Disposal

Decontaminate Work Area

:

Doff & Dispose of PPE

;

Dispose of Chemical Waste

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Chloro-2-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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